Cas no 551-45-1 (2-Cyclopenten-1-one, 4-hydroxy-3-methyl-2-(2-propenyl)-)

• Product Name: 2-Cyclopenten-1-one, 4-hydroxy-3-methyl-2-(2-propenyl)-
• CAS No: 551-45-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 335886
• PubChem ID: 11083
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 4-hydroxy-3-methyl-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 4-hydroxy-3-methyl-2-(2-propenyl)-
• 4-hydroxy-3-methyl-2-prop-2-enyl-cyclopent-2-en-1-one
• Allethrolon
• 1-Methyl-2-allyl-5-hydroxycyclopentene-3-one
• 2-allyl-3-methyl-2-cyclopenten-4-ol-1-one
• 2-allyl-3-methyl-4-hydroxy-2-cyclopentenone
• 2-allyl-3-methyl-4-hydroxycyclopent-2-enone
• 3-hydroxy-4-methyl-5-allyl-cyclopent-4-en-1-one
• 4-Hydroxy-3-methyl-2-(2-propenyl)-2-cyclopentene-1-one
• 2-allyl-3-methyl-4-hydroxy-2cyclopentenone
• 4-hydroxy-3-methyl-2-prop-2-enyl-1-cyclopent-2-enone
• NSC-42192
• 2-Allyl-4-hydroxy-3-methyl-2-cyclopenten-1-one(R,S)
• 2-Allyl-4-hydroxy-3-methyl-2-cyclopenten-1-one
• 2-allyl-4-hydroxy-3-methylcyclopent-2-enone
• W-106983
• 29605-88-7
• hydroxy-3-methyl-2-(2-propenyl)-2-cyclopenten-1-one
• NS00052325
• (RS)-4-hydroxy-3-methyl-2-(2-propenyl)-cyclopent-2-ene-1-one
• 2-Cyclopenten-1-one, 4-hydroxy-3-methyl-2-(2-propenyl)-, (+-)-
• 3-methyl-4-oxidanyl-2-prop-2-enyl-cyclopent-2-en-1-one
• 2-Cyclopenten-1-one, 4-hydroxy-3-methyl-2-(2-propen-1-yl)-
• 2-Cyclopenten-1-one, 2-allyl-4-hydroxy-3-methyl- (VAN)
• NSC 42192
• A819974
• 2-allyl-4-hydroxy-3-methyl-2-cyclopentenone
• Allethrolone (VAN)
• 2-Allyl-4-hydroxy-3-methyl-2-cyclopenten-1-one #
• SCHEMBL358422
• 4-hydroxy-3-methyl-2-(2-propenyl)-2-cyclopenten-1-one
• DTXSID80885458
• (1)-2-Allyl-4-hydroxy-3-methylcyclopent-2-en-1-one
• EINECS 249-724-0
• Allethrolone
• 551-45-1
• 4-hydroxy-3-methyl-2-prop-2-enylcyclopent-2-en-1-one
• NSC42192
• (RS)-3-methyl-2-(2-propenyl)-4-hydroxy-cyclopent-2-ene-1-one
• 2-Cyclopenten-1-one, 2-allyl-4-hydroxy-3-methyl-
• 3-allyl-2-metyl-1-hydroxy-2-cyclopenten-4-one
• AI3-20047
• AKOS006272438

• Inchi： 1S/C9H12O2/c1-3-4-7-6(2)8(10)5-9(7)11/h3,8,10H,1,4-5H2,2H3
• InChI Key： KZYVOZABVXLALY-UHFFFAOYSA-N
• SMILES： OC1CC(C(CC=C)=C1C)=O

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 0.4

Experimental Properties

• PSA: 37.30000
• LogP: 1.21270